Cas no 878630-92-3 (Tert-butyl 4-(methylamino)azepane-1-carboxylate)

• Product Name: Tert-butyl 4-(methylamino)azepane-1-carboxylate
• CAS No: 878630-92-3
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 2117479
• PubChem ID: 66805422
• Update Time: 2025-06-12

Tert-butyl 4-(methylamino)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(methylamino)azepane-1-carboxylate
• 1H-Azepine-1-carboxylic acid, hexahydro-4-(methylamino)-, 1,1-dimethylethyl ester
• NE57208
• 878630-92-3
• 1H-Azepine-1-carboxylicacid,hexahydro-4-(methylamino)-,1,1-dimethylethylester
• FT-0765517
• AT25599
• EN300-159004
• SCHEMBL803610
• Tert-butyl 4-(methylamino)azepane-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-5-6-10(13-4)7-9-14/h10,13H,5-9H2,1-4H3
• InChI Key： JMDRWRUSBCUXJG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC1)NC)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on Tert-butyl 4-(methylamino)azepane-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(methylamino)azepane-1-carboxylate (CAS No. 878630-92-3)

Tert-butyl 4-(methylamino)azepane-1-carboxylate (CAS No. 878630-92-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl ester group and a methylamino substituent on an azepane ring, makes it a valuable intermediate for drug discovery. Researchers often explore its applications in modulating biological targets, particularly in central nervous system (CNS) therapeutics and enzyme inhibition studies. The compound's carboxylate moiety further enhances its reactivity, enabling diverse derivatization pathways.

In recent years, the demand for N-heterocyclic building blocks like Tert-butyl 4-(methylamino)azepane-1-carboxylate has surged due to their role in developing kinase inhibitors and GPCR modulators. Search trends indicate growing interest in "azepane derivatives in drug design" and "tert-butyl protection strategies," reflecting its relevance in modern medicinal chemistry. The compound's CAS No. 878630-92-3 frequently appears in patent literature, particularly for novel antipsychotic and antidepressant candidates, aligning with the pharmaceutical industry's focus on mental health therapeutics.

From a synthetic perspective, the methylamino group in Tert-butyl 4-(methylamino)azepane-1-carboxylate offers selective functionalization opportunities, addressing common queries about "selective N-alkylation techniques." Its stability under various conditions makes it preferable for multi-step syntheses, as evidenced by its inclusion in routes for complex alkaloid analogs. Analytical data shows consistent purity profiles when stored properly, a key consideration for researchers investigating "long-term stability of carbamate protectants."

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, contribute to its popularity in structure-activity relationship (SAR) studies. Computational chemists frequently reference derivatives of CAS No. 878630-92-3 when modeling blood-brain barrier permeability, responding to industry demands for CNS-penetrant molecules. Recent publications highlight its utility in fragment-based drug discovery, particularly for allosteric binding site exploration.

Quality control protocols for Tert-butyl 4-(methylamino)azepane-1-carboxylate emphasize HPLC purity verification and moisture-sensitive storage, addressing laboratory FAQs about "handling hygroscopic intermediates." The tert-butyloxycarbonyl (Boc) protecting group allows orthogonal deprotection strategies, making it compatible with solid-phase peptide synthesis workflows. These characteristics position it as a versatile tool for combinatorial chemistry approaches.

Emerging applications include its use in photoaffinity labeling probes and bifunctional linker molecules, capitalizing on the azepane scaffold's conformational flexibility. The scientific community continues to investigate its potential in targeted protein degradation (PROTACs) and covalent inhibitor design, reflecting cutting-edge trends in chemical biology. With proper handling and disposal procedures, this compound remains a safe and effective research chemical for authorized applications.